Cas no 946363-11-7 (N'-2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)ethyl-N-(oxolan-2-yl)methylethanediamide)

• Product Name: N'-2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)ethyl-N-(oxolan-2-yl)methylethanediamide
• CAS No: 946363-11-7
• MF: C₁₉H₂₇N₃O₃
• MW: 345.43598484993
• CID: 6159093
• PubChem ID: 16837351
• Update Time: 2025-10-24

N'-2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)ethyl-N-(oxolan-2-yl)methylethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)ethyl-N-(oxolan-2-yl)methylethanediamide
• N'-[2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)ethyl]-N-[(oxolan-2-yl)methyl]ethanediamide
• N-[2-(1-methyl-3,4-dihydro-2H-quinolin-6-yl)ethyl]-N'-(oxolan-2-ylmethyl)oxamide
• 946363-11-7
• AKOS024634950
• N1-(2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)ethyl)-N2-((tetrahydrofuran-2-yl)methyl)oxalamide
• F2271-0336

• Inchi： 1S/C19H27N3O3/c1-22-10-2-4-15-12-14(6-7-17(15)22)8-9-20-18(23)19(24)21-13-16-5-3-11-25-16/h6-7,12,16H,2-5,8-11,13H2,1H3,(H,20,23)(H,21,24)
• InChI Key： NLXRLROVFYNFLW-UHFFFAOYSA-N
• SMILES： O1CCCC1CNC(C(NCCC1C=CC2=C(C=1)CCCN2C)=O)=O

Computed Properties

• Exact Mass: 345.20524173g/mol
• Monoisotopic Mass: 345.20524173g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 471
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 70.7Ų

Additional information on N'-2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)ethyl-N-(oxolan-2-yl)methylethanediamide

Recent Advances in the Study of N'-2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)ethyl-N-(oxolan-2-yl)methylethanediamide (CAS: 946363-11-7)

The compound N'-2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)ethyl-N-(oxolan-2-yl)methylethanediamide (CAS: 946363-11-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its mechanism of action, pharmacokinetic properties, and potential clinical applications, making it a subject of intense scientific inquiry.

One of the key areas of research has been the compound's interaction with specific biological targets. Preliminary findings suggest that N'-2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)ethyl-N-(oxolan-2-yl)methylethanediamide exhibits high affinity for certain receptors involved in neurodegenerative diseases. In vitro studies have demonstrated its ability to modulate receptor activity, potentially offering a novel approach to treating conditions such as Alzheimer's and Parkinson's diseases. These findings are supported by molecular docking simulations and binding affinity assays, which highlight the compound's specificity and potency.

Another significant aspect of recent research has been the investigation of the compound's pharmacokinetic profile. Studies have shown that N'-2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)ethyl-N-(oxolan-2-yl)methylethanediamide exhibits favorable absorption and distribution properties, with good bioavailability in animal models. Furthermore, metabolic stability studies indicate that the compound is resistant to rapid degradation, suggesting a prolonged half-life in vivo. These properties are critical for its development as a therapeutic agent, as they influence dosing regimens and efficacy.

In addition to its potential therapeutic applications, researchers have also explored the synthetic pathways for N'-2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)ethyl-N-(oxolan-2-yl)methylethanediamide. Recent advancements in synthetic chemistry have enabled more efficient and scalable production of the compound, addressing previous challenges related to yield and purity. These improvements are expected to facilitate further preclinical and clinical studies, accelerating the development of this promising molecule.

Despite these encouraging findings, several challenges remain. For instance, the compound's long-term safety profile and potential off-target effects require further investigation. Additionally, more comprehensive in vivo studies are needed to validate its efficacy in disease models. Addressing these gaps will be crucial for advancing N'-2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)ethyl-N-(oxolan-2-yl)methylethanediamide towards clinical trials and eventual therapeutic use.

In conclusion, the recent research on N'-2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)ethyl-N-(oxolan-2-yl)methylethanediamide (CAS: 946363-11-7) highlights its potential as a novel therapeutic agent. Its unique structural properties, combined with promising biological activity and pharmacokinetic profile, make it a compelling candidate for further development. Continued research efforts will be essential to fully realize its therapeutic potential and address remaining challenges.